2,4-Dichloro-3-methyl-5-nitrobenzoic acid

• CAS No.: 103877-66-3
• Molecular Formula: C8H5Cl2NO4
• Molecular Weight: 250.03 g/mol
• IUPAC Name: 2,4-dichloro-3-methyl-5-nitrobenzoic acid
• InChI: InChI=1S/C8H5Cl2NO4/c1-3-6(9)4(8(12)13)2-5(7(3)10)11(14)15/h2H,1H3,(H,12,13)
• InChI Key: DKZHUGYVUPWYAI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC(=C1Cl)[N+](=O)[O-])C(=O)O)Cl

Description

2,4-Dichloro-3-methyl-5-nitrobenzoic acid is a useful research compound. Its molecular formula is C8H5Cl2NO4 and its molecular weight is 250.03 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

30 g of 2,4-dichloro-3-methylbenzoic acid are initially introduced into 83 ml of concentrated H2SO4. 16.7 g of KNO3 are added in portions, while cooling with ice. The mixture is subsequently warmed at 50° for a further 2 hours and then poured onto ice. The nitro compound is isolated and recrystallized from toluene. Melting point: 152°-4°, yield: 24 g.